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Compound of Interest

2-Butyl-4-chloro-6-
Compound Name:

cyclopropylpyrimidine
CAS No.: 1528234-02-7
Cat. No.: B1470134

Get Quote

\ J

Part 1: Chemical Profile & Hazard Identification

Before disposal, you must validate the waste stream characterization. This compound is not a
standard solvent; it is a halogenated heteroaromatic solid/powder.

Critical Hazard Data
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Parameter

Classification

Operational Implication

Reactivity

Electrophilic / Moisture

Sensitive

The C-Cl bond hydrolyzes in
water/humidity to release
Hydrochloric Acid (HCI) and
the corresponding hydroxy-
pyrimidine. Do not dispose of

in aqueous waste streams.

Toxicity

Acute Toxicant (Category 4)

Harmful if swallowed or
inhaled. Potential skin
sensitizer.[1][2][3][4][5]

Corrosivity

Skin/Eye Corrosive (Category
1B)

Causes severe skin burns and
eye damage due to HCI
hydrolysis on moist surfaces

(mucous membranes).

Environmental

Aquatic Chronic 2

Toxic to aquatic life with long-
lasting effects.[6] Zero-

discharge to drains.

Regulatory Classification (RCRA)

While this specific CAS is not typically U-listed or P-listed (unless specified by state

regulations), it classifies as Characteristic Hazardous Waste upon disposal:

e D002 (Corrosive): If exposed to moisture/water, pH may drop < 2.

o Halogenated Organic: Must be segregated from non-halogenated solvents to prevent cross-

contamination of fuel-blending waste streams.

Part 2: Pre-Disposal Handling & Segregation

The "Self-Validating System": Proper segregation prevents dangerous exothermic reactions in

the waste drum.

Segregation Protocol
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NEVER MIX WITH:
e Strong Oxidizers: (e.g., Nitric acid, Peroxides) — Risk of violent decomposition.

e Aqueous Bases: (e.g., NaOH solutions) — Rapid hydrolysis generates heat and pressure in
closed drums.

e Non-Halogenated Solvents: Mixing with Acetone/Methanol increases disposal costs
significantly (downgrades waste from "Fuel Blending" to "Incineration").

Waste Container Setup

o Container Type: High-Density Polyethylene (HDPE) or Glass. Avoid metal drums if the
material has hydrolyzed, as evolved HCI will corrode the metal.

e Labeling:
o Primary Tag: "Hazardous Waste - Halogenated Solid."
o Constituents: "2-Butyl-4-chloro-6-cyclopropylpyrimidine (95%-+)."

o Hazard Checkbox: Toxic, Corrosive.

Part 3: Emergency Spill Response (Operational
Workflow)

Immediate actions for laboratory spills.

PPE Requirements[7][8]

e Respiratory: N95 minimum; Full-face respirator with Acid Gas/Organic Vapor cartridge
recommended for powder spills.

» Skin: Double nitrile gloves (0.11mm min) or Silver Shield® laminate gloves.

e Body: Tyvek® lab coat or apron.

Spill Cleanup Workflow
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Do not use water initially. Water will trigger hydrolysis and release acid gas.

Spill Detected

1. Evacuate & Isolate
(15ft radius)

2. Don PPE

(Resp + Double Nitrile)

3. Dry Containment
Cover with Vermiculite/Sand
NO WATER

:

4. Collect Solids
Use spark-proof tools

5. Surface Decontamination
Wipe with 5% NaHCO3 (Baking Soda)

6. Bag & Tag
Label as Hazardous Waste

Click to download full resolution via product page

Figure 1: Dry-spill cleanup protocol to prevent HCI generation.

Part 4: Final Disposal Procedures

This section details the transfer of waste to Environmental Health & Safety (EHS) or external

vendors.
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Disposal Decision Matrix

Use this logic to determine the correct waste stream.

pure Soli/powder |—Pack in HDPE Jar | REIEWVEEHEE IS
(Incineration)

Solvent Type?

Waste Material
(CAS: 146985-98-0)

Stream B: Halogenated Solvent
(High Temp Incineration)

Physical State?

Liquid DCM(/Chloroform

Ethyl Acetate/THF
Stream C: Mixed Solvent
on,

(Segregated Incineration)

Click to download full resolution via product page

Figure 2: Waste stream segregation logic to ensure RCRA compliance.

The "Lab Pack" Protocol (Recommended)

For research quantities (<1 kg), the Lab Pack method is the industry standard.

e Primary Container: Ensure the chemical is in a sealed, screw-top jar (glass or HDPE). Tape
the lid to prevent loosening due to vibration.

e Secondary Containment: Place the jar into a larger poly-drum (5-gallon or 55-gallon) lined
with absorbent material (vermiculite).

e Manifesting:

o Shipping Name:Waste Toxic Solids, Organic, N.O.S. (2-Butyl-4-chloro-6-
cyclopropylpyrimidine).

o UN Number: UN 2811 (Toxic Solid) or UN 3261 (Corrosive Solid, Acidic) depending on pH
test. Default to UN 2811 if pH is neutral/unknown.

o Disposal Method Code: HO40 (Incineration).

Destruction Method (Vendor Side)
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Do not attempt to destroy this chemical in the lab via hydrolysis unless part of a validated
reaction workup. The professional disposal method is High-Temperature Incineration with
secondary combustion chambers and acid gas scrubbers. This ensures the complete
destruction of the pyrimidine ring and capture of the chlorine as HCI salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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